Cas no 871700-37-7 (1-(2-fluoro-4-iodophenyl)-3-methylurea)

• Product Name: 1-(2-fluoro-4-iodophenyl)-3-methylurea
• CAS No: 871700-37-7
• MF: C₈H₈FIN₂O
• MW: 294.064797401428
• CID: 4271006
• PubChem ID: 59717351
• Update Time: 2025-08-05

1-(2-fluoro-4-iodophenyl)-3-methylurea Chemical and Physical Properties

Names and Identifiers

• Urea, N-(2-fluoro-4-iodophenyl)-N'-methyl-
• 1-(2-fluoro-4-iodophenyl)-3-methylurea
• SCHEMBL625996
• 871700-37-7
• FVZKLHGDQOLUBM-UHFFFAOYSA-N
• A1-12522
• N-(2-fluoro-4-iodophenyl)-N'-methylurea
• DB-179853

• Inchi： 1S/C8H8FIN2O/c1-11-8(13)12-7-3-2-5(10)4-6(7)9/h2-4H,1H3,(H2,11,12,13)
• InChI Key： FVZKLHGDQOLUBM-UHFFFAOYSA-N
• SMILES： N(C1=CC=C(I)C=C1F)C(NC)=O

Computed Properties

• Exact Mass: 293.96654Da
• Monoisotopic Mass: 293.96654Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 191
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 41.1Ų

Additional information on 1-(2-fluoro-4-iodophenyl)-3-methylurea

Professional Introduction to Compound with CAS No. 871700-37-7 and Product Name: 1-(2-fluoro-4-iodophenyl)-3-methylurea

The compound with the CAS number 871700-37-7 and the product name 1-(2-fluoro-4-iodophenyl)-3-methylurea represents a significant advancement in the field of pharmaceutical chemistry. This compound has garnered considerable attention due to its unique structural features and potential applications in drug development. The presence of both fluoro and iodine substituents in the aromatic ring, combined with the urea functional group, makes this molecule a promising candidate for further exploration in medicinal chemistry.

In recent years, the incorporation of fluorine atoms into pharmaceutical compounds has been widely recognized for its ability to enhance metabolic stability, improve binding affinity, and modulate pharmacokinetic properties. The 2-fluoro-4-iodophenyl moiety in this compound is particularly noteworthy, as it offers a versatile scaffold for designing novel therapeutic agents. The fluorine atom can influence the electronic properties of the aromatic ring, thereby affecting the compound's interactions with biological targets.

The 3-methylurea group introduces additional functionality that can be exploited for selective binding to biological receptors. Urea-based derivatives have been extensively studied for their role in drug design, often serving as key pharmacophores in small molecule inhibitors and activators. The combination of these structural elements in 1-(2-fluoro-4-iodophenyl)-3-methylurea suggests potential applications in various therapeutic areas, including oncology, neurology, and anti-inflammatory treatments.

Recent research has highlighted the importance of fluorinated aromatic compounds in the development of targeted therapies. Studies have demonstrated that fluorine substitution can lead to improved drug efficacy by enhancing receptor binding and reducing susceptibility to metabolic degradation. The iodine atom in this compound further contributes to its structural complexity, offering opportunities for derivatization and optimization. Iodine-containing molecules are particularly interesting in medicinal chemistry due to their reactivity and ability to participate in various chemical transformations.

One of the most compelling aspects of 1-(2-fluoro-4-iodophenyl)-3-methylurea is its potential as a building block for more complex drug candidates. The presence of both fluoro and iodine substituents provides a rich platform for further chemical modifications, allowing researchers to fine-tune the compound's pharmacological properties. For instance, palladium-catalyzed cross-coupling reactions can be employed to introduce additional functional groups or alter the connectivity of the aromatic ring.

Current research trends indicate that such multifunctional compounds are increasingly valuable in drug discovery pipelines. The ability to rapidly modify and optimize molecular structures has become essential for developing next-generation therapeutics with improved safety and efficacy profiles. The fluoro-iodophenylurea scaffold exemplifies this trend, offering a balance between structural complexity and synthetic accessibility.

In addition to its synthetic utility, 1-(2-fluoro-4-iodophenyl)-3-methylurea has shown promise in preclinical studies as a potential lead compound for various diseases. Its unique structural features may enable it to interact with biological targets in ways that conventional drugs cannot. For example, the fluoro substituent could enhance binding affinity to enzymes or receptors, while the iodine atom might facilitate further chemical reactions or metabolic processes.

The pharmaceutical industry continues to invest heavily in developing new methodologies for incorporating fluorine into drug candidates. Techniques such as fluorination at C-H bonds or direct functionalization of aromatic rings have opened up new possibilities for creating novel fluorinated compounds. The methylurea group in this molecule is particularly relevant here, as it can serve as a site for further derivatization using advanced synthetic strategies.

As our understanding of molecular interactions grows, so does the demand for sophisticated tools like 1-(2-fluoro-4-iodophenyl)-3-methylurea. These compounds not only serve as starting points for drug development but also provide valuable insights into structure-activity relationships (SAR). By studying how modifications to this molecule affect its biological activity, researchers can gain deeper insights into mechanisms of action and develop more effective therapeutic strategies.

The future prospects for this compound are bright, with ongoing research exploring its potential applications across multiple therapeutic areas. Whether used as a standalone therapeutic or as part of a larger drug cocktail, 1-(2-fluoro-4-iodophenyl)-3-methylurea represents an important step forward in pharmaceutical innovation. Its unique combination of structural features makes it a compelling candidate for further investigation by medicinal chemists worldwide.